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Compound of Interest

Compound Name: Clovanediol

cat. No.: B207012

CAS Number: 2649-64-1

This technical guide provides an in-depth overview of Clovanediol, a sesquiterpenoid diol, for
researchers, scientists, and drug development professionals. It covers the compound's
properties, potential biological activities, and generalized experimental protocols for its study.

Chemical and Physical Properties

Clovanediol is a natural product found in various plants, including guava (Psidium guajava)
and cloves[1]. It belongs to the class of organic compounds known as diols, containing two
hydroxyl functional groups[1]. Its chemical structure is based on the clovane skeleton, a tricyclic
system that imparts unique stereochemical properties.

Table 1: Physicochemical Properties of Clovanediol
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Property Value Source
CAS Number 2649-64-1 [1112]
Molecular Formula C15H2602 [1][2]
Molecular Weight 238.37 g/mol [2]
Appearance Colorless to pale yellow liquid [1]
Melting Point 159 °C [2]
Boiling Point 319.8 £ 10.0 °C at 760 mmHg [2]
Density 1.1+0.1 g/cm3 [2]
Solubility Mode.rate in water; good in 0]
organic solvents
XLogP3 2.74 (2]

Biological Activity and Potential Mechanisms of

Action

Clovanediol and related clovane-type terpenoids are of interest for their potential biological

activities, including anti-inflammatory, antioxidant, and antimicrobial effects. While specific

studies on Clovanediol are limited, the activities of similar natural products suggest potential

mechanisms of action.

Anti-inflammatory Activity

Many terpenoids and flavonoids exhibit anti-inflammatory properties by modulating key

signaling pathways. A primary target is the Nuclear Factor-kappa B (NF-kB) pathway, which is a

central regulator of the inflammatory response.

Proposed Anti-inflammatory Signaling Pathway of Clovanediol
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Caption: Proposed inhibition of the NF-kB signaling pathway by Clovanediol.

Antioxidant Activity

The antioxidant effects of many natural compounds are mediated through the activation of the
Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Nrf2 is a transcription factor that
regulates the expression of a wide array of antioxidant and cytoprotective genes.

Proposed Antioxidant Signaling Pathway of Clovanediol
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Caption: Proposed activation of the Nrf2 antioxidant pathway by Clovanediol.
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Antimicrobial Activity

The antimicrobial properties of essential oils and their constituents, like those found in cloves,
are often attributed to their ability to disrupt bacterial cell membranes. This disruption leads to
increased membrane permeability, leakage of intracellular components, and ultimately, cell
death.

Proposed Antimicrobial Mechanism of Clovanediol
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Caption: Proposed antimicrobial action of Clovanediol via cell membrane disruption.

Experimental Protocols

While specific, detailed experimental protocols for Clovanediol are not readily available in the
public domain, this section provides generalized methodologies for the extraction, purification,
and characterization of Clovanediol from natural sources, based on standard practices for
similar compounds.

Extraction and Isolation from Plant Material (e.g.,
Psidium guajava leaves)

This protocol outlines a general procedure for the extraction and fractionation of compounds
from guava leaves.

e Preparation of Plant Material:
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o Freshly collected leaves are washed, shade-dried, and ground into a coarse powder.

o Extraction:

o The powdered material is subjected to maceration or Soxhlet extraction with a suitable
solvent, such as methanol or ethanol.

o The resulting crude extract is concentrated under reduced pressure using a rotary
evaporator.

¢ Fractionation:

o The crude extract is suspended in water and sequentially partitioned with solvents of
increasing polarity (e.g., n-hexane, chloroform, ethyl acetate, and n-butanol) to separate
compounds based on their polarity.

¢ Isolation:

o The fractions are then subjected to chromatographic techniques such as column
chromatography over silica gel or Sephadex LH-20.

o Fractions containing compounds of interest are further purified using preparative High-
Performance Liquid Chromatography (HPLC).

Generalized Experimental Workflow for Isolation
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Caption: A general workflow for the isolation and purification of Clovanediol.
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Purification by High-Performance Liquid
Chromatography (HPLC)

A generalized preparative HPLC method for the final purification of Clovanediol would involve:

Column: A reversed-phase C18 column is typically used for the separation of moderately
polar compounds like Clovanediol.

Mobile Phase: A gradient elution with a mixture of water (often with a small amount of acid
like formic or acetic acid to improve peak shape) and an organic solvent such as methanol or
acetonitrile.

Detection: A UV detector is commonly used, though an Evaporative Light Scattering Detector
(ELSD) or Mass Spectrometer (MS) can also be employed.

Fraction Collection: Fractions are collected based on the retention time of the peak
corresponding to Clovanediol.

Structural Characterization

The structure of the purified Clovanediol can be confirmed using a combination of

spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
elucidating the carbon-hydrogen framework of the molecule. 2D NMR techniques (e.qg.,
COSY, HSQC, HMBC) are used to establish the connectivity of atoms.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the exact
molecular weight and elemental composition. Tandem mass spectrometry (MS/MS) is used
to study the fragmentation pattern, which can provide further structural information.

Infrared (IR) Spectroscopy: This technique helps to identify the functional groups present in
the molecule, such as the hydroxyl (-OH) groups.

Synthesis
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The total synthesis of clovane-type sesquiterpenoids, including precursors to Clovanediol, has
been reported in the scientific literature. These synthetic routes are often complex and involve
multiple steps to construct the intricate tricyclic core. Strategies may include cycloaddition
reactions, radical cyclizations, and various stereoselective transformations to achieve the
desired stereochemistry. Researchers interested in the synthesis of Clovanediol should refer
to specialized organic chemistry literature on terpenoid synthesis.

Conclusion

Clovanediol is a naturally occurring sesquiterpenoid with potential biological activities that
warrant further investigation. This guide provides a foundational understanding of its properties
and outlines general experimental approaches for its study. Further research is needed to fully
elucidate its specific mechanisms of action and to develop standardized protocols for its
synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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